[1-(2,4,5-trimethoxybenzyl)-2-pyrrolidinyl]methanol

• IUPAC Name: [1-[(2,4,5-trimethoxyphenyl)methyl]pyrrolidin-2-yl]methanol
• InChI: InChI=1S/C15H23NO4/c1-18-13-8-15(20-3)14(19-2)7-11(13)9-16-6-4-5-12(16)10-17/h7-8,12,17H,4-6,9-10H2,1-3H3
• InChI Key: NXABZMMTJIWKHH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1CN2CCCC2CO)OC)OC
• Molecular Formula: C15H23NO4
• Molecular Weight: 281.35 g/mol

Description

[1-(2,4,5-trimethoxybenzyl)-2-pyrrolidinyl]methanol, commonly known as TFMPP, is a synthetic compound that belongs to the family of phenethylamines. TFMPP is a psychoactive drug that has been used as a recreational drug due to its euphoric effects. However, TFMPP has also been studied for its potential therapeutic applications in scientific research.

Mechanism of Action

TFMPP acts as a partial agonist at the serotonin 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. TFMPP has also been shown to increase dopamine and norepinephrine release in the brain, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
TFMPP has been found to increase locomotor activity and induce stereotypic behaviors in animal models. TFMPP has also been shown to increase heart rate and blood pressure in humans. TFMPP has been reported to cause nausea, vomiting, and headache in some individuals.

Advantages and Limitations for Lab Experiments

TFMPP has been used as a tool compound in scientific research to investigate the role of serotonin receptors in various physiological and behavioral processes. TFMPP has advantages over other psychoactive compounds, as it has a relatively low affinity for other receptor types and has a well-defined mechanism of action. However, TFMPP has limitations in that it has been shown to have off-target effects at high doses and may not accurately reflect the effects of endogenous serotonin on its receptors.

Future Directions

Future research on TFMPP may focus on its potential therapeutic applications in the treatment of anxiety, depression, and drug addiction. Further investigation of the molecular mechanisms underlying TFMPP's effects on serotonin and dopamine neurotransmission may provide insights into the development of novel therapeutics for these disorders. Additionally, the development of selective agonists and antagonists for the serotonin 5-HT1A and 5-HT2A receptors may provide more specific tools for investigating the role of these receptors in physiological and behavioral processes.

Synthesis Methods

TFMPP can be synthesized through a multistep process that involves the reaction of 2,4,5-trimethoxybenzaldehyde with pyrrolidine and subsequent reduction of the resulting Schiff base with sodium borohydride. This synthesis method has been optimized to yield high purity TFMPP with a high yield.

Scientific Research Applications

TFMPP has been studied for its potential therapeutic applications in scientific research. TFMPP has been found to have anxiolytic and antidepressant properties in animal models. TFMPP has also been investigated for its potential as a treatment for drug addiction, as it has been shown to reduce the reinforcing effects of drugs such as cocaine and amphetamine.